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Compound Name: 3,3-Dimethyl-1,4-pentadiene
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An In-depth Technical Guide to 3,3-Dimethyl-1,4-
pentadiene

For Researchers, Scientists, and Drug Development Professionals

Abstract

3,3-Dimethyl-1,4-pentadiene is a colorless, liquid organic compound and an unsaturated
hydrocarbon. As a diene, its structure contains two carbon-carbon double bonds. This guide
provides a comprehensive overview of its chemical and physical properties, a detailed
synthesis protocol, and a discussion of its current known applications. While it serves as a
valuable intermediate in the synthesis of various chemicals, including polymers and potential
pharmaceutical compounds, literature review reveals a notable absence of direct biological
activity or established roles in signaling pathways relevant to drug development.

Core Molecular Information

3,3-Dimethyl-1,4-pentadiene, with the CAS number 1112-35-2, is characterized by the
molecular formula C7H12.[1][2] Its structure is unique as it is the simplest diene that cannot
conjugate through a simple double bond migration.[2] This non-conjugated diene is an
important intermediate in various chemical syntheses.[1]

Quantitative Data Summary
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The fundamental properties of 3,3-Dimethyl-1,4-pentadiene are summarized in the table
below for quick reference.

Property Value Source(s)
Molecular Formula C7Ha12 [1112]
Molecular Weight 96.17 g/mol

CAS Number 1112-35-2 [1]

Density 0.715 g/cm?3 [1]

Boiling Point 78.1°C at 760 mmHg [1]

Vapor Pressure 104 mmHg at 25°C [1]
Refractive Index 1.418 [1]

Synthesis Protocol

The synthesis of 3,3-Dimethyl-1,4-pentadiene can be achieved through the
dehydrohalogenation of 1,5-dichloro-3,3-dimethylpentane. While direct dehydrochlorination
with various bases has proven unsuccessful, a successful one-step method has been
developed.[2]

Experimental Protocol: Dehydrohalogenation of 1,5-
dichloro-3,3-dimethylpentane

This protocol outlines a one-step synthesis method. The rate-limiting step in this reaction is the
substitution of chloride by iodide.[2]

Materials:
¢ 1,5-dichloro-3,3-dimethylpentane
e Sodium iodide

e 2-methylquinoline
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Procedure:

e A mixture of 1,5-dichloro-3,3-dimethylpentane, sodium iodide, and 2-methylquinoline is
prepared in a reaction vessel equipped for distillation.

e The mixture is refluxed.

o The olefin product, 3,3-Dimethyl-1,4-pentadiene, is removed as it is formed via distillation.

[2]
Yield:

e This method has been reported to produce good yields of the final product.[2]

Biological Activity and Applications in Drug
Development

A thorough review of scientific literature indicates that 3,3-Dimethyl-1,4-pentadiene has not
been identified to possess significant biological activity. Its primary utility is as an intermediate
in the synthesis of other chemical compounds, which may include vitamins and
pharmaceuticals.[1]

It is important to distinguish 3,3-Dimethyl-1,4-pentadiene from other derivatives of pentadiene,
such as 1,4-pentadien-3-one, which have been the subject of research for their potential
antiviral and antifungal properties. However, these activities are associated with the more
complex structures of those derivatives and not with the parent compound discussed in this
guide.

Due to its reactive nature, 3,3-Dimethyl-1,4-pentadiene can undergo various chemical
reactions like polymerization, addition, and rearrangement, making it a versatile building block
in organic synthesis.[1]

Visualized Workflows and Pathways
General Synthesis and Purification Workflow
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The following diagram illustrates a generalized workflow for the synthesis and subsequent
purification of 3,3-Dimethyl-1,4-pentadiene, based on the described dehydrohalogenation
protocol.

Synthesis Stage

Start Materials:
1,5-dichloro-3,3-dimethylpentane,
Nal, 2-methylquinoline

Reflux Reaction Mixture

Distill Off Product as Formed

Purification Stage

Collect Distillate

Purity Analysis (e.g., GC-MS)

4. Confirm Purity

Purified 3,3-Dimethyl-1,4-pentadiene
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A generalized workflow for the synthesis and purification of 3,3-Dimethyl-1,4-pentadiene.

Logical Relationship of Applications

The following diagram illustrates the logical relationship of 3,3-Dimethyl-1,4-pentadiene as a

chemical intermediate.

Potential Synthesis Products
Intermediate for /Vm
Intermediate for M
Intermediate for

Pharmaceuticals
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3,3-Dimethyl-1,4-pentadiene

Logical relationship of 3,3-Dimethyl-1,4-pentadiene as a chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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